Cas no 371114-86-2 (4-(2-bromo-5-methoxyphenyl)butan-2-one)
4-(2-bromo-5-methoxyphenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-(2-bromo-5-methoxyphenyl)-
- 4-(2-bromo-5-methoxyphenyl)butan-2-one
- 371114-86-2
- EN300-1914405
- AKOS014658276
-
- Inchi: 1S/C11H13BrO2/c1-8(13)3-4-9-7-10(14-2)5-6-11(9)12/h5-7H,3-4H2,1-2H3
- InChI Key: HMJQAFGZRBYTFA-UHFFFAOYSA-N
- SMILES: CC(=O)CCC1=CC(OC)=CC=C1Br
Computed Properties
- Exact Mass: 256.00989Da
- Monoisotopic Mass: 256.00989Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
4-(2-bromo-5-methoxyphenyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914405-0.05g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1914405-0.1g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1914405-0.25g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1914405-0.5g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 0.5g |
$535.0 | 2023-09-17 | ||
| Enamine | EN300-1914405-1.0g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1914405-2.5g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 2.5g |
$1089.0 | 2023-09-17 | ||
| Enamine | EN300-1914405-5.0g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1914405-10.0g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1914405-1g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 1g |
$557.0 | 2023-09-17 | ||
| Enamine | EN300-1914405-5g |
4-(2-bromo-5-methoxyphenyl)butan-2-one |
371114-86-2 | 5g |
$1614.0 | 2023-09-17 |
4-(2-bromo-5-methoxyphenyl)butan-2-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 4-(2-bromo-5-methoxyphenyl)butan-2-one
4-(2-Bromo-5-Methoxyphenyl)Butan-2-One: A Comprehensive Overview
The compound 4-(2-bromo-5-methoxyphenyl)butan-2-one, with the CAS number 371114-86-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent research findings.
The molecular structure of 4-(2-bromo-5-methoxyphenyl)butan-2-one consists of a butanone backbone with a substituted phenyl group. The phenyl ring is substituted at the 2-position with a bromine atom and at the 5-position with a methoxy group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological assays.
Recent studies have highlighted the importance of 4-(2-bromo-5-methoxyphenyl)butan-2-one in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.
The synthesis of 4-(2-bromo-5-methoxyphenyl)butan-2-one involves a multi-step process that typically includes nucleophilic aromatic substitution and ketone formation. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.
In terms of pharmacokinetics, studies have demonstrated that 4-(2-bromo-5-methoxyphenyl)butan-2-one exhibits moderate bioavailability and favorable pharmacokinetic profiles in preclinical models. These findings underscore its potential as a drug candidate for systemic administration. Additionally, research into its metabolic pathways has provided insights into its stability and clearance mechanisms within the body.
One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Scientists have explored the use of 4-(2-bromo-5-methoxyphenyl)butan-2-one as a carrier molecule for delivering therapeutic agents to specific tissues or cells. This approach leverages the compound's ability to penetrate cellular membranes while maintaining its structural integrity.
The application of computational chemistry techniques has also shed light on the molecular interactions of 4-(2-bromo-5-methoxyphenyl)butan-2-one. Molecular docking studies have revealed potential binding modes with various protein targets, providing valuable information for rational drug design.
In conclusion, 4-(2-bromo-5-methoxyphenyl)butan-2-one is a versatile compound with significant potential in pharmaceutical research. Its unique chemical properties, coupled with recent advances in synthesis and pharmacology, position it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is likely to play an increasingly important role in the field of medicinal chemistry.
371114-86-2 (4-(2-bromo-5-methoxyphenyl)butan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)